3-(4-Benzhydryl-1-piperazinyl)-1-propanamine

• IUPAC Name: 3-(4-benzhydrylpiperazin-1-yl)propan-1-amine
• InChI: InChI=1S/C20H27N3/c21-12-7-13-22-14-16-23(17-15-22)20(18-8-3-1-4-9-18)19-10-5-2-6-11-19/h1-6,8-11,20H,7,12-17,21H2
• InChI Key: VYYOIRFXORRYKC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CCCN)C(C2=CC=CC=C2)C3=CC=CC=C3
• Molecular Formula: C20H27N3
• DSSTOX Substance ID: DTXSID50548922
• Molecular Weight: 309.4 g/mol
• CAS No.: 50971-75-0

Description

3-(4-Benzhydryl-1-piperazinyl)-1-propanamine (3-BPP) is an organic compound belonging to the piperazine family of compounds. It is a strong amine base with a wide range of applications in scientific research. It is used in the synthesis of various compounds, as a catalyst in organic reactions, and as a reagent in biochemical studies. 3-BPP has been studied extensively in recent years due to its potential uses in the medical field.

Scientific Research Applications

Antimicrobial Activity

Research has shown that derivatives of 1-benzhydryl-piperazine, such as 1-benzhydryl-sulfonyl-4-(3-(piperidin-4-yl)propyl)piperidine, exhibit significant antimicrobial activities. These compounds have been tested against bacterial and fungal pathogens of tomato plants, indicating potential applications in agriculture and plant protection (Vinaya et al., 2009).

Cancer Research

1-Benzhydryl-sulfonyl-piperazine derivatives have been evaluated as inhibitors of human breast cancer cell proliferation. These compounds, synthesized through nucleophilic substitution reactions, showed significant inhibitory activity against MDA-MB-231 breast cancer cells, suggesting their potential as chemotherapeutic agents (Kumar et al., 2007).

Crystallography and Structural Studies

Structural studies of various 1-benzhydryl-piperazine derivatives, including 1-benzhydryl-4-methanesulfonyl-piperazine and 1-benzhydryl-4-(toluene-4-sulfonyl)-piperazine, have been conducted using X-ray crystallography. These studies provide insights into the molecular geometry and bond angles, important for understanding the chemical properties and potential applications of these compounds in various fields (Naveen et al., 2007; 2009).

Pharmacological Profile

Piperazinyl derivatives have been synthesized and evaluated for potential neuroleptic activity. These compounds have shown promising results in inhibiting exploratory activity and conditioned avoidance response, indicating their potential use in treating neurological disorders (Hino et al., 1988).

Synthesis and Characterization

The synthesis and characterization of various benzhydryl-piperazine derivatives have been extensively studied. These studies focus on the chemical reactions used to produce these compounds and their resulting structural and physical properties, which are crucial for their potential applications in medicinal chemistry and materials science (Shirai et al., 2011).

Synthesis routes and methods

Procedure details

The crude 2-[3-(4-benzhydryl-piperazin-1-yl)-propyl]-isoindole-1,3-dione (930 mg) was dissolved in ethanol (2 ml), followed by the addition of hydrazine hydrate (large excess, 2-3 ml). The solution was stirred at room temperature overnight. The white solid was precipitated. The white solid was filtered off and washed with small amount of ethanol. The filtrates were combined and concentrated. The resulted residue was dissolved in toluene (100 ml). The solution was washed with water (3×15 ml) and dried over anhydrous Na2SO4. After evaporated the solvent, the crude product 3-(4-benzhydryl-piperazin-1-yl)-propylamine was obtained (276 mg, 42.7% yield).